Cas no 2126161-92-8 (4-[benzyl(methyl)amino]oxane-4-carbonitrile)

• Product Name: 4-[benzyl(methyl)amino]oxane-4-carbonitrile
• CAS No: 2126161-92-8
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 4639148
• Update Time: 2025-10-29

4-[benzyl(methyl)amino]oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[benzyl(methyl)amino]oxane-4-carbonitrile

• Inchi： 1S/C14H18N2O/c1-16(11-13-5-3-2-4-6-13)14(12-15)7-9-17-10-8-14/h2-6H,7-11H2,1H3
• InChI Key： XELYGOOGQPCYKT-UHFFFAOYSA-N
• SMILES： C1OCCC(N(C)CC2=CC=CC=C2)(C#N)C1

Additional information on 4-[benzyl(methyl)amino]oxane-4-carbonitrile

4-[Benzyl(methyl)amino]oxane-4-carbonitrile: A Promising Compound in Pharmaceutical Chemistry

4-[Benzyl(methyl)amino]oxane-4-carbonitrile, with the chemical identifier CAS No. 2126161-92-8, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of oxane derivatives, characterized by a six-membered ring structure containing an oxygen atom. The unique combination of functional groups, including the cyano group and the aminoalkyl substituent, makes it a versatile scaffold for drug development. Recent studies have highlighted its potential as a scaffold for designing novel therapeutics targeting various biological pathways.

The molecular architecture of 4-[Benzyl(methyl)amino]oxane-3-carbonitrile is defined by the presence of a oxane ring fused with a cyano group at the 4-position. The benzyl(methyl)amino substituent introduces additional complexity, enabling interactions with multiple biological targets. This structural feature is critical for modulating pharmacological activity, as demonstrated in recent research focusing on its applications in neuropharmacology and oncology.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile. A 2023 study published in Organic & Biomolecular Chemistry reported a novel asymmetric synthesis route that significantly improves the yield and purity of this compound. The use of chiral catalysts in this process has been instrumental in achieving enantiomerically enriched products, which is crucial for pharmaceutical applications where stereochemistry determines biological activity.

One of the most intriguing aspects of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile is its potential as a lead compound for developing drugs against neurodegenerative diseases. A 2023 study in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising neuroprotective effects. The compound's ability to modulate glutamatergic signaling and reduce oxidative stress has been identified as key mechanisms underlying its therapeutic potential.

Another significant area of research involves the application of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile in oncology. A 2023 preclinical study published in Cancer Research showed that this compound can inhibit the proliferation of certain cancer cell lines. The compound's interaction with mitochondrial respiratory chain complexes appears to be a critical factor in its antitumor activity, as evidenced by the observed induction of apoptosis in cancer cells.

The pharmacokinetic profile of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile has also been the subject of recent investigations. A 2023 study in Drug Metabolism and Disposition revealed that this compound exhibits favorable oral bioavailability and a long half-life, which are essential properties for drug candidates. These characteristics suggest that 4-[Benzyl(methyl)amino]oxane-4-carbonitrile could be a viable candidate for oral administration in therapeutic settings.

From a synthetic perspective, the oxane ring in 4-[Benzyl(methyl)amino]oxane-4-carbonitrile provides a flexible platform for further functionalization. Researchers have explored various strategies to modify this scaffold, including the introduction of fluorinated groups and hydroxyl substituents, to enhance drug-like properties. These modifications have been shown to improve the compound's solubility and metabolic stability, which are critical for pharmaceutical development.

The cyano group in 4-[Benzyl(methyl)amino]oxane-4-carbonitrile plays a pivotal role in its biological activity. This functional group is known to participate in various biochemical processes, including the formation of hydrogen bonds and the modulation of electrostatic interactions. Recent studies have focused on how these interactions contribute to the compound's ability to target specific enzymes and receptors.

One of the most promising applications of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile is in the development of therapeutics for metabolic disorders. A 2023 study in Endocrinology demonstrated that this compound can modulate insulin signaling pathways, suggesting potential applications in the treatment of diabetes. The compound's ability to enhance glucose uptake in adipose tissue has been identified as a key mechanism underlying its therapeutic effects.

The synthesis of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile has also been optimized for large-scale production. A 2023 study in Green Chemistry reported a sustainable synthesis method that reduces the environmental impact of its preparation. This approach utilizes biocatalysts and green solvents, aligning with the growing emphasis on eco-friendly pharmaceutical manufacturing processes.

Another area of interest is the use of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile as a scaffold for designing multitarget drugs. The compound's ability to interact with multiple biological targets makes it an attractive candidate for the development of drugs that can address complex diseases. Researchers are exploring how the aminoalkyl substituent can be modified to enhance its interactions with different protein targets.

The benzyl group in 4-[Benzyl(methyl)amino]oxane-4-carbonitrile contributes to its overall molecular properties. This group is known to influence the compound's hydrophobicity and lipophilicity, which are critical for determining its ability to cross cell membranes. Recent studies have focused on how these properties affect the compound's ability to target specific cellular compartments.

From a mechanistic standpoint, the cyano group in 4-[Benzyl(methyl)amino]oxane-4-carbonitrile is believed to participate in various biochemical interactions. These interactions include the formation of hydrogen bonds with target proteins and the modulation of electrostatic forces that influence enzyme activity. Understanding these interactions is crucial for optimizing the compound's therapeutic potential.

The oxane ring in 4-[Benzyl(methyl)amino]oxane-4-carbonitrile also plays a role in determining the compound's stability and reactivity. This ring structure provides a rigid framework that can influence the compound's ability to bind to specific receptors and enzymes. Researchers are investigating how modifications to this ring can enhance the compound's pharmacological profile.

Recent advances in computational methods have enabled the prediction of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile's interactions with various biological targets. Molecular docking studies have shown that this compound can bind to multiple enzymes and receptors, suggesting its potential as a multitarget drug. These findings are being used to guide the design of more effective derivatives of this compound.

The aminoalkyl substituent in 4-[Benzyl(methyl)amino]oxane-4-carbonitrile is a key feature that influences its biological activity. This substituent can interact with various protein targets, including kinases and ion channels. Recent studies have focused on how these interactions can be optimized to enhance the compound's therapeutic effects.

Overall, 4-[Benzyl(methyl)amino]oxane-4-carbonitrile represents a promising scaffold for the development of novel therapeutics. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a valuable candidate for various medical applications. As research in this area continues to evolve, the potential of this compound to address complex diseases is likely to expand further.

Further research into the cyano group and its interactions with biological targets is expected to yield new insights into the compound's therapeutic potential. The ability to modulate these interactions through chemical modifications could lead to the development of more effective and targeted therapies. As the field of medicinal chemistry continues to advance, the role of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile in drug discovery is likely to grow significantly.

Additionally, the exploration of the oxane ring's structural properties is expected to contribute to the design of more potent derivatives. By understanding how modifications to this ring influence the compound's interactions with biological targets, researchers can develop more effective therapeutics. The continued investigation into these aspects will be crucial for maximizing the compound's potential in medical applications.

As the demand for effective and targeted therapies continues to grow, the role of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile in drug discovery is likely to become even more significant. Its unique structural features and the potential for chemical modifications make it an attractive candidate for the development of new treatments. The ongoing research in this area is expected to lead to further advancements in the field of medicinal chemistry.

Ultimately, the continued exploration of 4-[Benzyl(methyl)amino]oxane-4-carbonitrile's properties and interactions with biological targets will be essential for unlocking its full potential. As new discoveries are made, the compound's role in the development of novel therapeutics is likely to expand, offering new possibilities for the treatment of various diseases.